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Compound of Interest

Compound Name: 6-Ethyl-2-naphthalenol

Cat. No.: B158444 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 6-Ethyl-2-naphthalenol, ensuring compliance and minimizing risk.

Immediate Safety and Handling
Before initiating any disposal procedures for 6-Ethyl-2-naphthalenol, it is imperative to consult

the Safety Data Sheet (SDS) and adhere to all institutional and local regulations. The following

is a summary of key safety and disposal information.
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Parameter Information Source

Chemical Name 6-Ethyl-2-naphthalenol ECHEMI[1]

CAS Number 1149-64-0 ECHEMI[1]

Primary Disposal Route

Licensed chemical destruction

plant or controlled incineration

with flue gas scrubbing.

ECHEMI[1]

Sewer System Discharge
Do not discharge to sewer

systems.
ECHEMI[1]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves,

safety goggles or face shield,

and protective clothing.

Benchchem[2]

Spill Response

Evacuate the area, ensure

adequate ventilation, and

cover the spill with an inert

absorbent material (e.g.,

vermiculite, dry sand).

Benchchem[2]

Incompatible Materials Strong oxidizing agents. Fisher Scientific[3]

Step-by-Step Disposal Protocol
The disposal of 6-Ethyl-2-naphthalenol must be managed as hazardous waste.[4][5][6]

Adherence to the following procedural steps is crucial for safe and compliant disposal.

Waste Identification and Segregation:

Identify all waste streams containing 6-Ethyl-2-naphthalenol, including unused product,

solutions, and contaminated labware (e.g., pipettes, gloves, containers).[2]

Segregate 6-Ethyl-2-naphthalenol waste from other chemical waste to prevent potentially

hazardous reactions.[2] Solid and liquid wastes should be collected in separate,

compatible containers.[2]

Container Selection and Labeling:
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Use only approved, leak-proof, and chemically compatible containers for waste collection.

[4] The container must have a tightly fitting screw-on cap.[7]

As soon as waste is added, label the container with a hazardous waste tag.[6][8] The label

must include the full chemical name ("6-Ethyl-2-naphthalenol"), concentration, and the

words "Hazardous Waste".[8] Abbreviations and chemical formulas are not permissible.[8]

Waste Accumulation and Storage:

Store waste containers at or near the point of generation in a designated, well-ventilated,

cool, and dry area.[2][7]

Keep waste containers closed at all times, except when adding waste.[4][7]

Secondary containment is recommended to mitigate spills.

Disposal of Empty Containers:

Empty containers that held 6-Ethyl-2-naphthalenol must be triple-rinsed with a suitable

solvent.[1][4]

The rinsate must be collected and disposed of as hazardous waste.[4][9]

After triple-rinsing, the container can be punctured to render it unusable for other purposes

and then disposed of in a sanitary landfill, or recycled if permissible.[1]

Arranging for Final Disposal:

Do not attempt to dispose of 6-Ethyl-2-naphthalenol waste through the regular trash or

sanitary sewer.[8][10]

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[6][8]

Complete all required waste disposal forms with accurate information regarding the

container's contents.[2]

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 6-Ethyl-2-naphthalenol.

Waste Generation
(6-Ethyl-2-naphthalenol)

Identify Waste Type
(Solid, Liquid, Contaminated Labware)

Segregate Waste Streams

Empty Container?

Empty Container

Select & Label
Compatible Container

'Hazardous Waste'

Store in Designated
Waste Accumulation Area

Container Full?

No

Contact EHS for Pickup

Yes

Professional Disposal
(Incineration/Chemical Destruction)

Triple-Rinse Container

Yes

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
(Landfill/Recycle)
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Disposal workflow for 6-Ethyl-2-naphthalenol.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 6-Ethyl-2-naphthalenol, fostering a culture of safety

and compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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